Cas no 1210193-82-0 (N-(1-cyanocyclopentyl)-2-(2-fluorophenyl)aminoacetamide)

• Product Name: N-(1-cyanocyclopentyl)-2-(2-fluorophenyl)aminoacetamide
• CAS No: 1210193-82-0
• MF: C₁₄H₁₆FN₃O
• MW: 261.294746398926
• CID: 5820200
• PubChem ID: 37476326
• Update Time: 2025-05-24

N-(1-cyanocyclopentyl)-2-(2-fluorophenyl)aminoacetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyanocyclopentyl)-2-(2-fluorophenyl)aminoacetamide
• EN300-26684348
• Z64907612
• AKOS034510410
• N-(1-cyanocyclopentyl)-2-[(2-fluorophenyl)amino]acetamide
• 1210193-82-0

• Inchi： 1S/C14H16FN3O/c15-11-5-1-2-6-12(11)17-9-13(19)18-14(10-16)7-3-4-8-14/h1-2,5-6,17H,3-4,7-9H2,(H,18,19)
• InChI Key： QLKCXGSWIMMCMV-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1NCC(NC1(C#N)CCCC1)=O

Computed Properties

• Exact Mass: 261.12774030g/mol
• Monoisotopic Mass: 261.12774030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 64.9Ų

Additional information on N-(1-cyanocyclopentyl)-2-(2-fluorophenyl)aminoacetamide

Professional Introduction to N-(1-cyanocyclopentyl)-2-(2-fluorophenyl)aminoacetamide (CAS No. 1210193-82-0)

N-(1-cyanocyclopentyl)-2-(2-fluorophenyl)aminoacetamide (CAS No. 1210193-82-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, characterized by its unique structural framework, combines a cyclopentyl ring with a fluorophenyl group, making it a promising candidate for further exploration in drug discovery and molecular design.

The structural composition of N-(1-cyanocyclopentyl)-2-(2-fluorophenyl)aminoacetamide incorporates several key functional groups that contribute to its potential biological activity. The presence of a cyano group at the cyclopentyl ring enhances its reactivity, while the fluorine substituent on the phenyl ring introduces electronic and steric effects that can modulate binding interactions with biological targets. These features make the compound an intriguing subject for medicinal chemists seeking to develop novel therapeutic agents.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting various disease pathways. The structural motif of N-(1-cyanocyclopentyl)-2-(2-fluorophenyl)aminoacetamide aligns well with this trend, as it offers a versatile scaffold for designing molecules with enhanced pharmacological properties. For instance, studies have shown that similar amide derivatives can exhibit inhibitory effects on enzymes involved in metabolic disorders and inflammatory responses.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Research has demonstrated that fluorinated aromatic compounds often exhibit improved blood-brain barrier penetration, which is crucial for developing effective treatments for central nervous system (CNS) diseases. The combination of a cyclopentyl ring and a fluorophenyl group in N-(1-cyanocyclopentyl)-2-(2-fluorophenyl)aminoacetamide may confer such advantages, making it a valuable candidate for further investigation.

Moreover, the cyano group in the structure provides a site for further chemical modification, allowing researchers to fine-tune the pharmacokinetic and pharmacodynamic properties of the compound. This flexibility is particularly important in drug development, where optimizing bioavailability and target specificity are critical for achieving therapeutic efficacy. The amide linkage also contributes to the compound's stability and solubility, which are essential factors in formulating effective pharmaceutical products.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Virtual screening techniques have been employed to identify molecules with high binding affinity to specific biological targets. N-(1-cyanocyclopentyl)-2-(2-fluorophenyl)aminoacetamide has been subjected to such analyses, revealing promising interactions with receptors and enzymes relevant to various diseases. These computational findings provide a strong rationale for conducting experimental studies to validate these interactions.

In vitro studies have begun to explore the biological activity of N-(1-cyanocyclopentyl)-2-(2-fluorophenyl)aminoacetamide. Initial results suggest that the compound exhibits moderate inhibitory effects on certain enzymes, which could be exploited for therapeutic purposes. For example, its interaction with proteases involved in inflammation has been observed, indicating potential applications in anti-inflammatory drug development. Additionally, preliminary data suggest that the compound may have neuroprotective properties, which could be relevant for treating neurodegenerative diseases.

The synthesis of N-(1-cyanocyclopentyl)-2-(2-fluorophenyl)aminoacetamide presents unique challenges due to its complex structural features. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis. Techniques such as multi-step organic synthesis combined with purification methods like column chromatography have been employed to obtain high-purity samples suitable for biological testing.

The future prospects of N-(1-cyanocyclopentyl)-2-(2-fluorophenyl)aminoacetamide are promising, given its structural features and preliminary biological activity. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacological properties. Collaborative efforts between synthetic chemists and biologists will be essential in translating these findings into tangible therapeutic benefits for patients.

In conclusion, N-(1-cyanocyclopentyl)-2-(2-fluorophenyl)aminoacetamide (CAS No. 1210193-82-0) represents an exciting opportunity in pharmaceutical research. Its unique structure and promising biological activity make it a valuable candidate for further exploration in drug discovery efforts aimed at addressing unmet medical needs.